Cas no 1861679-04-0 (1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile
• CAS No: 1861679-04-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6148607
• PubChem ID: 130929584
• Update Time: 2025-05-22

1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1861679-04-0
• EN300-1807658
• 1-(2-methoxy-2-methylpropyl)cyclopropane-1-carbonitrile
• 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C9H15NO/c1-8(2,11-3)6-9(7-10)4-5-9/h4-6H2,1-3H3
• InChI Key： DLEBHICAIAUODA-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(C#N)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile

1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile (CAS No. 1861679-04-0) is a unique organic compound with a distinctive chemical structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropane ring and nitrile functional group, has been the subject of recent research due to its potential applications in drug discovery and materials science. The molecule's structure, which includes a methoxy-substituted isopropyl group attached to the cyclopropane ring, contributes to its intriguing chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile, exploring its stability, reactivity, and potential as a building block in organic synthesis. Researchers have highlighted the compound's ability to undergo various transformations, such as nucleophilic substitution and cycloaddition reactions, making it a versatile precursor for more complex molecules. The presence of the nitrile group also opens up possibilities for further functionalization, including hydrolysis to carboxylic acids or conversion to amides, depending on the desired application.

The cyclopropane ring in 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile is a key structural feature that influences its chemical behavior. Cyclopropanes are known for their strained ring systems, which can lead to unique reactivity patterns compared to their non-strained counterparts. This strain can make the molecule more susceptible to certain types of reactions, such as ring-opening reactions under specific conditions. Recent investigations have explored the use of this compound in catalytic processes, where its strained ring system facilitates efficient transformations with minimal energy input.

In terms of biological activity, 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile has shown promise in preliminary assays targeting various enzyme systems. The methoxy group attached to the isopropyl chain contributes to the compound's lipophilicity, which is an important factor in drug design for improving bioavailability. Researchers have also examined the compound's interactions with cellular receptors, suggesting potential applications in therapeutic areas such as oncology or inflammation.

The synthesis of 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methods, followed by functionalization with the nitrile group. Recent advancements in catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability for industrial applications.

From a materials science perspective, 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile has been investigated as a potential precursor for advanced materials such as polymers or nanoparticles. Its nitrile functionality can serve as a reactive site for polymerization or cross-linking reactions, leading to materials with tailored mechanical and thermal properties. Additionally, the compound's ability to undergo controlled degradation under specific conditions makes it an attractive candidate for biodegradable materials.

In conclusion, 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile (CAS No. 1861679-04-0) represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. With ongoing research into its synthesis, reactivity, and biological activity, this compound holds significant potential across multiple disciplines. As scientists continue to explore its properties and applications, 1-(2-Methoxy-2-methylpropyl)cyclopropane-1-carbonitrile is poised to play an increasingly important role in advancing both academic research and industrial innovation.